Cas no 25369-39-5 (8-Chloroquinolin-3-ol)

• Product Name: 8-Chloroquinolin-3-ol
• CAS No: 25369-39-5
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD18413757
• CID: 2157531
• PubChem ID: 64989298
• Update Time: 2024-10-30

8-Chloroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-Chloroquinolin-3-ol
• 3-Quinolinol, 8-chloro-
• 8-Chloro-3-hydroxyquinoline
• DB-242967
• EN300-624999
• SY339273
• CS-0216849
• 25369-39-5
• MFCD18413757
• SB68496
• AKOS014320567
• DTXSID601319048
• AS-32818
• 8-Chloro-3-quinolinol

• MDL： MFCD18413757
• Inchi： 1S/C9H6ClNO/c10-8-3-1-2-6-4-7(12)5-11-9(6)8/h1-5,12H
• InChI Key： HXDOLOXNQXOFKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC(=CN=C21)O

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1